Cas no 405513-13-5 (3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-)

• Product Name: 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-
• CAS No: 405513-13-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 326075
• PubChem ID: 45090272
• Update Time: 2025-04-19

3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5S)-
• 3-Piperidinecarboxylicacid,5-methyl-,methylester,(3S,5S)-(9CI)
• SCHEMBL5216365
• (3S,5S)-Methyl 5-methylpiperidine-3-carboxylate
• 405513-13-5
• (3S,5S)-Methyl5-methylpiperidine-3-carboxylate

• Inchi： 1S/C8H15NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： HJPYJRXRHXOATI-BQBZGAKWSA-N
• SMILES： O(C)C([C@@H]1CNC[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų